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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789 Get Quote

Essential Safety and Handling Guide for SKF-
82958 Hydrobromide
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

SKF-82958 hydrobromide, a potent dopamine D1 receptor agonist. While the Safety Data

Sheet (SDS) may not classify this compound as hazardous under the Globally Harmonized

System (GHS), its significant biological activity necessitates stringent adherence to safety

protocols to prevent unintended exposure and ensure a safe laboratory environment.[1]

I. Personal Protective Equipment (PPE)
When handling SKF-82958 hydrobromide, especially in powdered form, a comprehensive

PPE strategy is essential to minimize exposure through inhalation, skin contact, or eye contact.

[2][3] The following table outlines the recommended PPE for various laboratory procedures

involving this compound.
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Activity Required PPE Rationale

Weighing and Aliquoting

Powder

- Double Gloves (Powder-free,

disposable)[4]- Disposable

Gown (Low-permeability, solid

front)[4]- Safety Goggles with

Side Shields[5]- N95 or N100

Particulate Respirator[6]

Prevents inhalation of fine

particles and minimizes skin

contact with the potent

compound.

Preparing Solutions

- Single Pair of Gloves

(Powder-free, disposable)-

Disposable Gown- Safety

Goggles

Protects against splashes and

direct contact with the

dissolved compound.

Administering to Animals

- Single Pair of Gloves

(Powder-free, disposable)- Lab

Coat

Standard practice to prevent

cross-contamination and

incidental exposure.

Cleaning and Waste Disposal

- Double Gloves (Powder-free,

disposable)[4]- Disposable

Gown- Safety Goggles

Protects against contact with

contaminated surfaces and

waste materials.

II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling SKF-82958 hydrobromide is crucial for safety and

experimental integrity. The following workflow outlines the key steps from receiving to disposal.
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Caption: Workflow for handling SKF-82958 hydrobromide.
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III. Experimental Protocols
A. Preparation of a 10 mM Stock Solution in DMSO

Pre-Weighing: Tare a sterile, chemically resistant microcentrifuge tube on a calibrated

analytical balance.

Weighing: In a chemical fume hood or other ventilated enclosure, carefully weigh the desired

amount of SKF-82958 hydrobromide powder into the tared tube.

Dissolution: Add the calculated volume of dimethyl sulfoxide (DMSO) to the tube to achieve a

final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, dissolve

4.107 mg of SKF-82958 hydrobromide (Molecular Weight: 410.73 g/mol ) in 1 mL of

DMSO.[7]

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may

be necessary.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[8]

B. Preparation of an Aqueous Solution

SKF-82958 hydrobromide is soluble in water up to 5 mM, and gentle warming may be

required for complete dissolution.

Weighing: As described above, weigh the desired amount of the compound.

Dissolution: Add the calculated volume of sterile, purified water to achieve the desired

concentration (not exceeding 5 mM).

Mixing: Vortex and, if necessary, gently warm the solution in a water bath until the compound

is fully dissolved.

Use: Prepare aqueous solutions fresh for each experiment and do not store for extended

periods.
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IV. Disposal Plan
Proper disposal of SKF-82958 hydrobromide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

A. Waste Segregation

The following diagram illustrates the proper segregation of waste generated during the

handling of SKF-82958 hydrobromide.

Waste Streams

Disposal Containers

Solid Waste
(Contaminated gloves, gowns, weigh boats)

Labeled Hazardous Waste Bag

Liquid Waste
(Unused solutions, contaminated solvents)

Labeled Hazardous Waste Solvent Bottle

Sharps Waste
(Contaminated needles, syringes)

Puncture-Proof Sharps Container
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Caption: Waste segregation for SKF-82958 hydrobromide.

B. Disposal Procedure

Consult Local Regulations: Always adhere to your institution's and local environmental

regulations for chemical waste disposal.

Licensed Disposal Service: All waste contaminated with SKF-82958 hydrobromide should

be collected by a licensed hazardous waste disposal service.

Labeling: Ensure all waste containers are clearly labeled with the contents, including the

name of the chemical and any associated hazards.
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Do Not Drain Dispose: Do not dispose of solutions containing SKF-82958 hydrobromide
down the drain.[1]

By implementing these safety and handling protocols, researchers can work with SKF-82958
hydrobromide in a manner that prioritizes personal safety and environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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